Cas no 1005639-11-1 (1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole)

1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole structure
1005639-11-1 structure
Product Name:1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole
CAS No:1005639-11-1
MF:C10H8BrN3O3
MW:298.092821121216
MDL:MFCD04969753
CID:3059277
PubChem ID:17024554
Update Time:2025-04-21

1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-((4-Bromophenoxy)methyl)-4-nitro-1H-pyrazole
    • 1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole
    • 1-(4-BROMOPHENOXYMETHYL)-4-NITROPYRAZOLE
    • AKOS015922263
    • STK312181
    • 1005639-11-1
    • AKOS000310027
    • 1-[(4-bromophenoxy)methyl]-4-nitropyrazole
    • CS-0268430
    • 1-[(4-bromophenoxy)methyl]-4-nitro-1H-pyrazole
    • EN300-229506
    • MDL: MFCD04969753
    • Inchi: 1S/C10H8BrN3O3/c11-8-1-3-10(4-2-8)17-7-13-6-9(5-12-13)14(15)16/h1-6H,7H2
    • InChI Key: BGNUBSASRMFYEM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 296.97490Da
  • Monoisotopic Mass: 296.97490Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 72.9Ų

1-(4-bromophenoxy)methyl-4-nitro-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1005639-11-1 95%
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Enamine
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Enamine
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Enamine
EN300-229506-10.0g
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Enamine
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